Cas no 1049405-67-5 ((2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one)

• Product Name: (2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
• CAS No: 1049405-67-5
• MF: C₁₆H₁₉FN₆O
• MW: 330.360065698624
• CID: 6590201
• PubChem ID: 30857994
• Update Time: 2025-07-02

(2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one
• F5250-0526
• (Z)-1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]but-2-en-1-one
• (Z)-1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)but-2-en-1-one
• 1049405-67-5
• AKOS024502786

• Inchi： 1S/C16H19FN6O/c1-2-4-16(24)22-9-7-21(8-10-22)12-15-18-19-20-23(15)14-6-3-5-13(17)11-14/h2-6,11H,7-10,12H2,1H3/b4-2-
• InChI Key： XEZCGPJDQXKKIH-RQOWECAXSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CN2CCN(C(/C=C\C)=O)CC2)=NN=N1

Computed Properties

• Exact Mass: 330.16043741g/mol
• Monoisotopic Mass: 330.16043741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on (2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one

Compound Introduction: (2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one (CAS No. 1049405-67-5)

Compound (2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one, identified by its CAS number 1049405-67-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this molecule incorporates several key functional groups, including a piperazine moiety, a tetrazole ring, and a fluorophenyl group, which collectively contribute to its unique chemical and biological characteristics.

The piperazine moiety is well-known for its role in drug design, particularly in the development of central nervous system (CNS) therapeutics. Its ability to modulate neurotransmitter receptors makes it a valuable scaffold for compounds targeting disorders such as depression, anxiety, and schizophrenia. In this compound, the piperazine ring is linked to a butenone unit, which introduces additional reactivity and potential for further derivatization. This structural feature allows for the exploration of novel pharmacological interactions that could lead to the discovery of next-generation therapeutics.

The presence of the tetrazole ring in the molecule is another critical aspect of its chemical profile. Tetrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific positioning of the tetrazole ring in this compound enhances its potential as a pharmacophore by enabling interactions with various biological targets. Recent studies have highlighted the tetrazole motif's role in enhancing drug bioavailability and metabolic stability, making it an attractive component in medicinal chemistry.

Furthermore, the fluorophenyl group adds another layer of complexity to the compound's structure. Fluoro-substituted aromatic rings are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atom's electronegativity can modulate electronic effects in the molecule, influencing its interactions with biological targets. This feature has been exploited in various drug molecules to enhance their efficacy and reduce side effects.

Recent research in medicinal chemistry has demonstrated that compounds combining multiple heterocyclic moieties can exhibit synergistic effects, leading to enhanced pharmacological activity. The combination of piperazine, tetrazole, and fluorophenyl groups in this compound creates a multifunctional scaffold that may interact with multiple biological pathways simultaneously. This approach has shown promise in the development of dual-action drugs that can address complex diseases more effectively than single-target therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

In terms of biological activity, preliminary studies on this compound have revealed intriguing properties that warrant further investigation. The presence of multiple pharmacophoric groups suggests potential applications in treating a variety of diseases. For instance, the piperazine moiety may contribute to CNS modulation, while the tetrazole ring could exhibit antimicrobial or anti-inflammatory effects. The fluorophenyl group may enhance binding affinity to specific receptors or enzymes involved in disease pathways.

One particularly exciting area of research is the use of this compound as a lead structure for developing novel therapeutics against neurological disorders. The piperazine scaffold is known to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. By incorporating additional functional groups like the tetrazole ring and fluorophenyl moiety, researchers aim to fine-tune these interactions for improved efficacy and selectivity.

Another promising application lies in oncology research. Tetrazole derivatives have shown significant potential as anticancer agents due to their ability to inhibit key enzymes involved in tumor growth and progression. The combination of these structural features with other pharmacophores may lead to the discovery of novel chemotherapeutic agents that can overcome existing drug resistance mechanisms.

The development of new pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug design. These techniques allow researchers to predict how this compound will interact with biological targets at the atomic level, providing valuable insights into its potential therapeutic applications.

In conclusion,(2Z)-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)but-2-en-1-one (CAS No. 1049405-67-5) represents a promising candidate for further pharmacological investigation. Its unique structural composition combines several key functional groups that are known for their diverse biological activities. By leveraging advanced synthetic methodologies and computational tools, researchers can explore its potential applications across multiple therapeutic areas, including CNS disorders and oncology, paving the way for innovative treatments against complex diseases.